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Compound of Interest

Compound Name: Bariumbenzoat

Cat. No.: B15350639 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential guidance on the personal protective equipment

(PPE), handling procedures, and disposal of Barium Benzoate to ensure safe laboratory

operations.

Hazard Identification and Classification
Barium benzoate presents several health hazards.[1][2][3] It is classified as toxic if swallowed,

harmful if inhaled, and causes serious eye damage.[1][3]

GHS Hazard Statements:

H301: Toxic if swallowed[1][3]

H332: Harmful if inhaled[1][3]

H318: Causes serious eye damage[1][3]

H335: May cause respiratory irritation[2]

Exposure Limits and Physical Properties
Adherence to occupational exposure limits is critical to minimize health risks. The following

table summarizes the exposure limits for soluble barium compounds.
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Regulatory Body Exposure Limit Type Value

OSHA
PEL (Permissible Exposure

Limit)
0.5 mg/m³ (8-hour TWA)[4]

NIOSH
REL (Recommended Exposure

Limit)
0.5 mg/m³ (10-hour TWA)[4]

ACGIH TLV (Threshold Limit Value) 0.5 mg/m³ (8-hour TWA)[4]

EPA Drinking Water Limit -

TWA: Time-Weighted Average

Physical and Chemical Properties:

Property Value

Chemical Formula C14H10BaO4[5]

Molecular Weight 379.55 g/mol [6]

Melting Point 249.3 °C[5]

Appearance Fine powder

Personal Protective Equipment (PPE) Protocol
A systematic approach to wearing and removing PPE is crucial for safety. The following

diagram outlines the procedural steps for appropriate PPE usage when handling barium

benzoate.

PPE Donning and Doffing Workflow

Safe Handling and Storage Procedures
Handling:

Handle barium benzoate in a well-ventilated area, preferably under a chemical fume hood.[2]

[7]
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Avoid contact with skin and eyes.[1][2]

Avoid the formation of dust and aerosols.[1][2]

Use non-sparking tools and prevent electrostatic discharge.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed.[2][7]

Store locked up.[1]

Keep away from incompatible materials such as reducing agents, acids, and water.[7]

Accidental Release and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.
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Spill Detected

1. Evacuate Personnel
and Secure Area

2. Don Appropriate PPE

3. Contain the Spill
(Use dry sand or earth)

4. Collect Spilled Material
(Use spark-proof tools)

5. Place in a Suitable,
Closed Container for Disposal

6. Decontaminate Spill Area

7. Dispose of as Hazardous Waste

8. Report the Incident

Click to download full resolution via product page

Chemical Spill Response Workflow
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Disposal:

Dispose of contents and containers in accordance with local, state, and federal regulations.

[1][8]

This material may need to be disposed of as hazardous waste.[4] Contact a licensed

professional waste disposal service.[8]

Do not allow the chemical to enter drains, as it should not be released into the environment.

[1][8]

First Aid Measures
If Swallowed:

Get emergency medical help immediately.[1]

Rinse mouth with water.[1]

Do NOT induce vomiting.[1][7]

If in Eyes:

Immediately rinse with water for several minutes.[1]

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

Get medical help.[1]

If Inhaled:

Remove the person to fresh air and keep them comfortable for breathing.[1]

If on Skin:

Take off contaminated clothing immediately.[1]

Wash off with soap and plenty of water.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25191.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0180.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25191.pdf
https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25191.pdf
https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.fishersci.com/store/msds?partNumber=AA1219314&productDescription=BARIUM+OXIDE+TECH.+90%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.echemi.com/sds/bariumbenzoate-pid_Seven42434.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult a doctor if irritation persists.[1]

By adhering to these safety protocols, researchers and scientists can minimize the risks

associated with handling barium benzoate and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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